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Compound of Interest

Compound Name: H-Glu(amc)-OH

Cat. No.: B555366

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling H-Glu(amc)-OH (L-Glutamic acid y-(7-amido-4-methylcoumarin)).
Given its classification and potential hazards, adherence to these guidelines is critical for
ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Immediate Safety
Precautions

H-Glu(amc)-OH is a fluorogenic substrate used in enzymatic assays. While detailed
toxicological properties have not been thoroughly investigated, the compound is known to
present the following hazards.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

In case of exposure, follow standard first aid measures and seek medical attention if symptoms
persist.

Personal Protective Equipment (PPE)

A comprehensive assessment of laboratory tasks should be performed to ensure the
appropriate level of PPE is used. The following table summarizes the recommended PPE for
handling H-Glu(amc)-OH.
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PPE Category Item Specifications and Use
Required to protect against
) dust particles and splashes.
Eye and Face Protection Safety Goggles

Should meet ANSI| Z87.1

standards.

Face Shield

Recommended in addition to
safety goggles when there is a

significant risk of splashing.

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact. Double
gloving is recommended for
enhanced protection. Gloves
should be changed
immediately upon
contamination.

Body Protection

Laboratory Coat

Standard lab coat required to

protect skin and clothing.

Respiratory Protection

Dust Mask/Respirator

Recommended when weighing
and handling the lyophilized
powder to prevent inhalation of

dust particles.

General Laboratory Attire

Long Pants and Closed-Toe

Shoes

Minimum attire for working in a
laboratory with hazardous

materials.

Operational Plan: From Receipt to Experiment

A systematic workflow is essential for the safe handling and use of H-Glu(amc)-OH.
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Receiving and Storage Preparation for Use Experimental Use

Receive H-Glu(amc)-OH Equilibrate vial to room temperature in a desiccator Perform enzymatic assay

Collect waste

A4

Store at -20°C in a desiccator, protected from light Weigh powder in a fume hood or ventilated enclosure Segregate solid and liquid waste

A4 \

Waste Disposal
Y

\

Reconstitute in an appropriate solvent (e.g., DMSO, DMF) Dispose of as chemical waste according to institutional guidelines

Click to download full resolution via product page

Caption: Workflow for Safe Handling of H-Glu(amc)-OH.

Experimental Protocols:

» Storage of Lyophilized Powder: Upon receipt, store the lyophilized H-Glu(amc)-OH powder
at -20°C in a desiccator to protect it from moisture and light.[2] In its lyophilized form, the
chemical is stable for up to 36 months under these conditions.

o Reconstitution of H-Glu(amc)-OH:

o Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent
condensation.

o Wear appropriate PPE, including a dust mask, when weighing the powder.

o Prepare a stock solution by dissolving the powder in a suitable solvent such as DMSO or
DMF. Sonication can aid in dissolution.

o For short-term storage of the solution, keep it at -20°C for up to one month. To avoid
multiple freeze-thaw cycles, it is recommended to create single-use aliquots.
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Disposal Plan

Proper disposal of H-Glu(amc)-OH and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type

Containment

Labeling

Disposal Method

Solid Waste

Sealed, chemically

compatible container

"Chemical Waste: H-
Glu(amc)-OH (Solid)"

Arrange for pickup by
the institution's
Environmental Health
and Safety (EHS)
department or a
licensed chemical
waste disposal

service.

Liquid Waste

Leak-proof, chemically

compatible container

"Chemical Waste: H-
Glu(amc)-OH (Liquid,

specify solvent)"

Do not pour down the
drain. Collectin a
designated liquid
waste container for
pickup by EHS or a
licensed disposal

service.

Contaminated PPE

Designated chemical

waste bag

"Contaminated PPE"

Dispose of as
chemical waste in
accordance with

institutional protocols.

Step-by-Step Disposal Protocol:

e Segregation: At the point of generation, separate solid waste (e.g., contaminated weigh

boats, pipette tips, gloves) from liquid waste (e.g., unused stock solutions, experimental

residues).

o Containment: Place waste into appropriately labeled, sealed containers.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b555366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Storage: Store waste containers in a designated, secure area away from incompatible
materials until collection.

» Collection: Contact your institution's EHS office to schedule a waste pickup. Provide a full
description of the waste contents.

By adhering to these safety and logistical guidelines, researchers can minimize risks and
ensure the safe and effective use of H-Glu(amc)-OH in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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